Dextromethorphan hydrobromide monohydrate

Description

Dextromethorphan hydrobromide monohydrate is the hydrobromide salt form of dextromethorphan and the monohydrate form, a synthetic methylated dextrorotatory analog of levorphanol . Dextromethorphan hydrobromide monohydrate is a cough suppressant used to relieve coughs caused by minor throat and bronchial irritation, the common cold, or inhaled irritants . It is available as cough syrup, pills, and extended-release formulations .

Dextromethorphan hydrobromide is related to codeine and is a non-opioid derivative of morphine . It is in the morphinan class of medications and exhibits antitussive activity without analgesic or addictive properties . Dextromethorphan affects the signals in the brain that trigger the cough reflex . It crosses the blood-brain barrier and activates sigma opioid receptors in the central nervous system's cough center, suppressing the cough reflex . Dextromethorphan is also used in combination with other agents, such as brompheniramine and pseudoephedrine, to treat coughs and upper respiratory symptoms associated with allergies or the common cold . In combination with quinidine, dextromethorphan can treat pseudobulbar affect . The FDA has also approved dextromethorphan in combination with bupropion as a rapid-acting antidepressant for major depressive disorder .

Dextromethorphan is related to levomethorphan, both of which are opioid analgesics . Dextromethorphan is available as the monohydrated hydrobromide salt and in extended-release formulations . It should be stored at room temperature between 68 F to 77 F (20 C to 25 C) and protected from light and temperatures above 104 F (40 C) .

• CAS No.: 6700-34-1
• Product Name: Dextromethorphan hydrobromide monohydrate
• Molecular Formula: C18H28BrNO2
• Molecular Weight: 370.3 g/mol
• IUPAC Name: (1S,9S,10S)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene;hydrate;hydrobromide
• Standard InChI: InChI=1S/C18H25NO.BrH.H2O/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18;;/h6-7,12,15,17H,3-5,8-11H2,1-2H3;1H;1H2/t15-,17+,18+;;/m1../s1
• Standard InChIKey: STTADZBLEUMJRG-IKNOHUQMSA-N
• SMILES: CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC.O.Br
• Canonical SMILES: CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC.O.Br
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: d-Methorphan; Delsym; Dextromethorphan; Dextromethorphan Hydrobromide; Dextromethorphan Hydrobromide, (+-)-Isomer; Dextromethorphan Hydrobromide, Monohydrate; Dextromethorphan Hydrochloride; Dextromethorphan, (+-)-Isomer; Hydrobromide, Dextromethorphan; Hydrochloride, Dextromethorphan; l-Methorphan; Levomethorphan; Racemethorphan
• PubChem Compound: 5462351
• Last Modified: Sep 13 2023